Cas no 15620-80-1 (2-(2-fluorophenoxy)methyloxirane)

• Product Name: 2-(2-fluorophenoxy)methyloxirane
• CAS No: 15620-80-1
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 168456
• PubChem ID: 270607
• Update Time: 2025-04-19

2-(2-fluorophenoxy)methyloxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-[(2-fluorophenoxy)methyl]-
• 2-[(2-fluorophenoxy)methyl]oxirane
• 1-(2,3-epoxypropoxy)-2-fluorobenzene
• 1,2-epoxy-3-o-fluorophenoxypropane
• 2-fluoro-1-(4-(trifluoromethyl)phenyl)ethanone
• 2-fluoro-1-(4-trifluoromethylphenyl)ethanone
• 2-fluoro-1-(oxiran-2-ylmethoxy)benzene
• 2-FLUORO-1-[4-(TRIFLUOROMETHYL)PHENYL]-ETHANONE
• 2-fluoro-4'-trifluoromethylacetophenone
• 2-fluorophenyl glycidyl ether
• CTK8H3787
• 2-(2-fluorophenoxy)methyloxirane
• Oxirane, 2-[(2-fluorophenoxy)methyl]-
• SCHEMBL5517231
• ZGBJAUZQXAADQJ-UHFFFAOYSA-N
• SB47019
• 2-((2-Fluorophenoxy)methyl)oxirane
• CEC54897
• 2-[(2-Fluorophenoxy)methyl]oxirane, AldrichCPR
• 15620-80-1
• Z55928957
• 3-MERCAPTOHEXYLHEXANOATE
• AKOS017268374
• NSC-113104
• EN300-16485
• AS-31008
• SB45497
• AKOS000200303
• NSC113104

• MDL： MFCD13271542
• Inchi： 1S/C9H9FO2/c10-8-3-1-2-4-9(8)12-6-7-5-11-7/h1-4,7H,5-6H2
• InChI Key： ZGBJAUZQXAADQJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC1CO1

Computed Properties

• Exact Mass: 168.05867
• Monoisotopic Mass: 168.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• Density: 1.218
• Boiling Point: 246.1°C at 760 mmHg
• Flash Point: 109.7°C
• Refractive Index: 1.517
• PSA: 21.76
• LogP: 1.60330